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Compound of Interest

Compound Name: 3-Bromo-5-fluorobenzaldehyde

CAS No.: 188813-02-7

Cat. No.: B068483

Get Quote

Executive Summary & Structural Logic
3-Bromo-5-fluorobenzaldehyde is a tri-substituted benzene derivative characterized by a lack

of symmetry (

point group). This asymmetry is the primary driver of its spectral complexity. Unlike its para- or
ortho- isomers, the meta-substitution pattern (1,3,5-positions) creates a unique magnetic
environment for every proton and carbon atom, eliminating chemical equivalence.

Molecular Formula:

[1][2][3]

Molecular Weight: 203.01 g/mol [1][3]

Key Structural Features:

Aldehyde (-CHO): Strong electron-withdrawing group (EWG), deshielding ortho protons.

Bromine (-Br): Weakly deactivating, heavy atom effect (spin-orbit coupling).
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Fluorine (-F): High electronegativity, causing significant

-coupling splitting in both

and

NMR.

Mass Spectrometry (MS) Analysis
Mass spectrometry provides the most immediate confirmation of the halogenation pattern. The

presence of bromine creates a distinct isotopic signature that serves as a primary identity

check.

Isotopic Pattern & Fragmentation
The natural abundance of bromine isotopes (

and

) is approximately 1:1 (50.69% vs 49.31%). This results in a "twin peak" molecular ion cluster.

Ion Identity m/z Value Relative Intensity Description

Molecular Ion (

)
202 100% Contains

Isotope Peak (

)
204 ~98% Contains

Fragment (

)
201 / 203 Low

Loss of aldehydic

proton

Fragment (

)
173 / 175 High

Loss of formyl radical

(29 Da)

Fragment (

)
123 Medium

Loss of Bromine;

leaves
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Diagnostic Rule: If the M+2 peak is absent or significantly lower than 90% of the M+ peak, the

sample is likely contaminated with a non-brominated impurity (e.g., 3-fluorobenzaldehyde).

Infrared Spectroscopy (IR)
IR analysis is best used to confirm the functional group integrity, specifically the aldehyde and

the halogen-carbon bonds.

Key Absorption Bands
Carbonyl Stretch (C=O):1700–1710 cm⁻¹. A sharp, intense peak characteristic of conjugated

aldehydes.

Aldehyde C-H Stretch:2750 & 2850 cm⁻¹. The "Fermi doublet" is a classic identifier for the

aldehyde group, distinguishing it from ketones.

Aromatic C=C Stretch:1580 & 1475 cm⁻¹. Skeletal vibrations of the benzene ring.

C-F Stretch:1200–1250 cm⁻¹. A strong, broad band due to the high polarity of the Carbon-

Fluorine bond.

C-Br Stretch:600–700 cm⁻¹. Found in the fingerprint region.

Nuclear Magnetic Resonance (NMR)
NMR is the definitive tool for structural elucidation. The presence of Fluorine-19 (spin 1/2)

introduces heteronuclear coupling (

and

), which splits proton and carbon signals into doublets.

Experimental Protocol: Sample Preparation
Solvent: Deuterated Chloroform (

) is the standard solvent.

Concentration: 10–15 mg of sample in 0.6 mL solvent for
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; 30–50 mg for

.

Reference: TMS (0.00 ppm) or residual

(7.26 ppm for

, 77.16 ppm for

).

H NMR Data (400 MHz, CDCl )
The molecule has three aromatic protons (H2, H4, H6) and one aldehyde proton.

Proton
Position

Shift (

ppm)
Multiplicity

Coupling
Constants (

)

Interpretation

-CHO 9.95 Singlet (s) -

Deshielded by

anisotropy of

C=O.

H2 (btwn

Br/CHO)
7.92 Singlet (br s) Hz

Most deshielded

aromatic H due

to ortho-CHO

and ortho-Br.

H6 (btwn F/CHO) 7.65 Doublet (d) Hz
Large coupling to

ortho-Fluorine.

H4 (btwn Br/F) 7.50 Doublet (d) Hz

Shielded relative

to H2/H6;

dominated by F

coupling.

Note on Coupling: H2 appears as a singlet or a narrow triplet because it is para to the Fluorine

(negligible
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) and only has weak meta coupling (

) to H4 and H6. H4 and H6 are both ortho to Fluorine, resulting in distinct doublets.

C NMR Data (100 MHz, CDCl )
Carbon signals are split by

. The magnitude of the coupling constant (

) indicates the distance from the fluorine atom.

C-F (C5): ~163 ppm (Doublet,

Hz).

C=O (C7): ~190 ppm (Singlet or weak doublet).

C-Br (C3): ~123 ppm (Doublet,

Hz).

Aromatic CH (C2, C4, C6):

C4 (Ortho to F): ~120 ppm (Doublet,

Hz).

C6 (Ortho to F): ~115 ppm (Doublet,

Hz).

C2 (Para to F): ~130 ppm (Doublet,

Hz).

Structural Validation Workflow (Graphviz)
The following diagram illustrates the logical decision tree for validating 3-Bromo-5-
fluorobenzaldehyde against common synthesis byproducts (isomers).
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Unknown Sample
(C7H4BrFO)

Mass Spec (MS)
Check M+ (202) and M+2 (204)

Isotope Ratio ~ 1:1?

1H NMR Analysis
Focus on Aromatic Region

Yes

ISOMER:
2-Bromo-5-fluoro
(Different splitting)

No (Wrong Halogen)

Observe Coupling Patterns

CONFIRMED:
3-Bromo-5-fluorobenzaldehyde
(Two Doublets + One Singlet)

H2 (s), H4(d), H6(d)Ortho coupling (J=8Hz)
between protons

ISOMER:
4-Bromo-3-fluoro

(Para coupling seen)

Complex Multiplets

Click to download full resolution via product page

Caption: Logical workflow for distinguishing 3-Bromo-5-fluorobenzaldehyde from structural

isomers using MS and NMR coupling constants.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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